Cas no 4291-69-4 (a-D-Galactopyranose,2,3,4,6-tetrakis-O-(phenylmethyl)-)

• Product Name: a-D-Galactopyranose,2,3,4,6-tetrakis-O-(phenylmethyl)-
• CAS No: 4291-69-4
• MF: C₃₄H₃₆O₆
• MW: 540.646050453186
• MDL: MFCD00191026
• CID: 325182
• PubChem ID: 7167937
• Update Time: 2025-04-19

a-D-Galactopyranose,2,3,4,6-tetrakis-O-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• a-D-Galactopyranose,2,3,4,6-tetrakis-O-(phenylmethyl)-
• 2,3,4,6-O-tetrabenzyl-D-glucopyranose
• 2,3,4,6-Tetra-O-benzyl-a-D-galactopyranose
• 2,3'-DICHLORO-4'-FLUOROBENZOPHENONE
• tetraBn-Glu-OH
• Tetra-O-benzyl-a-D-galactopyranose
• 2,3,4,6-tetra-o-benzyl-alpha-d-galactopyranose
• (2S,3R,4S,5S,6R)-3,4,5-tris(benzyloxy)-6-(benzyloxymethyl)tetrahydro-2H-pyran-2-ol
• SCHEMBL1900723
• (2S,3R,4S,5S,6R)-3,4,5-tris(phenylmethoxy)-6-(phenylmethoxymethyl)oxan-2-ol
• 4291-69-4
• MFCD00191026
• DTXSID30428233
• 3-AMINO-3-[5-(4-BROMOPHENYL)-FURAN-2-YL]-PROPIONICACID
• AC1OGIXZ
• (2S,3R,4S,5S,6R)-3,4,5-Tris(benzyloxy)-6-((benzyloxy)methyl)tetrahydro-2H-pyran-2-ol

• MDL： MFCD00191026
• Inchi： 1S/C34H36O6/c35-34-33(39-24-29-19-11-4-12-20-29)32(38-23-28-17-9-3-10-18-28)31(37-22-27-15-7-2-8-16-27)30(40-34)25-36-21-26-13-5-1-6-14-26/h1-20,30-35H,21-25H2/t30-,31+,32+,33-,34+/m1/s1
• InChI Key： OGOMAWHSXRDAKZ-YODGASFJSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@H]([C@H]1COCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 540.25100
• Monoisotopic Mass: 540.25118886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 13
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.38000
• LogP: 5.67660